Cas no 59014-54-9 (Cyclopropaneethanol, 2-octadecyl-, cis-)

• Product Name: Cyclopropaneethanol, 2-octadecyl-, cis-
• CAS No: 59014-54-9
• MF: C₂₃H₄₆O
• MW: 338.610747814178
• CID: 340182
• PubChem ID: 71443235
• Update Time: 2025-04-19

Cyclopropaneethanol, 2-octadecyl-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneethanol, 2-octadecyl-, cis-
• 2-[(1S,2S)-2-octadecylcyclopropyl]ethanol
• 59014-54-9
• DTXSID00852066
• 2-[(1S,2S)-2-Octadecylcyclopropyl]ethan-1-ol

• Inchi： 1S/C23H46O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-21-23(22)19-20-24/h22-24H,2-21H2,1H3/t22-,23+/m0/s1
• InChI Key： KWHBXOZFJPHJJP-XZOQPEGZSA-N
• SMILES： OCC[C@@H]1C[C@@H]1CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 338.35508
• Monoisotopic Mass: 338.354866087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23